Cas no 121985-97-5 (Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-, (aR)-)

• Product Name: Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-, (aR)-
• CAS No: 121985-97-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 104609
• PubChem ID: 14293610
• Update Time: 2025-04-18

Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-4-(1-methylethyl)-, (aR)-
• Benzeneacetonitrile, alpha-hydroxy-4-(1-methylethyl)-, (alphaR)- (9CI)
• (2R)-2-hydroxy-2-(4-propan-2-ylphenyl)acetonitrile
• 121985-97-5

• Inchi： 1S/C11H13NO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8,11,13H,1-2H3/t11-/m0/s1
• InChI Key： FLXIHTKCTUICKQ-NSHDSACASA-N
• SMILES： O[C@@H](C#N)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02